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Compound of Interest

Compound Name: cis-1,3-DICHLOROPROPENE

Cat. No.: B155052

Essential Safety and Handling Guide for cis-1,3-
Dichloropropene

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling cis-1,3-Dichloropropene. Adherence to these guidelines is critical
for ensuring laboratory safety and minimizing risks associated with this hazardous chemical.

cis-1,3-Dichloropropene is a flammable, toxic, and potentially carcinogenic liquid that requires
stringent safety measures.[1][2] It can be harmful if swallowed, inhaled, or absorbed through
the skin, and it is also very toxic to aquatic life.[3]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial when working with cis-1,3-Dichloropropene. The
following table summarizes the recommended equipment.
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PPE Category Specification

Chemical safety goggles and a face shield are
Eye and Face .
required.[4]

Chemical-resistant gloves are mandatory. Given
Hand the nature of the chemical, double gloving is
an
recommended. Consult the glove

manufacturer's resistance data.[4]

A flame-retardant lab coat and a chemical-
Bod resistant apron should be worn. For larger
ody " L , . :
quantities or situations with a risk of splashing, a

chemical-resistant suit is advised.[4][5]

All work should be conducted in a certified

chemical fume hood. If vapor concentrations
Respiratory may exceed exposure limits, a NIOSH-approved

respirator with an organic vapor cartridge is

necessary.[4][6][7]

Closed-toe, chemical-resistant shoes are
Footwear required.[4] Pant legs should be worn outside of

boots to prevent chemicals from entering.[5]

Quantitative Exposure Limits

Parameter Value Organization

Recommended Exposure Limit

1 ppm (10-hour workshift NIOSH[2
(REL) ppm ( ) (2]

Threshold Limit Value (TLV) 1 ppm (8-hour workshift) ACGIH[?]

Note: cis-1,3-Dichloropropene is considered a potential occupational carcinogen, and
therefore, all contact should be minimized to the lowest possible level.[1][2]

Operational Plans: Step-by-Step Guidance
Preparation and Handling Protocol
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» Engineering Controls Verification: Before commencing any work, ensure that a certified
chemical fume hood is operational. Confirm the accessibility and functionality of a safety
shower and eyewash station.[4]

o Eliminate Ignition Sources: Remove all potential ignition sources from the work area, as cis-
1,3-Dichloropropene is a flammable liquid.[1][2][3] This includes open flames, sparks, and
hot surfaces. Use only non-sparking tools.[1][7]

e Grounding and Bonding: To prevent static discharge, all containers and transfer equipment
must be grounded and bonded.[1][4][7]

o Personal Protective Equipment (PPE) Check: Don all required PPE as specified in the table
above. Ensure a proper fit and inspect for any damage before use.

e Handling the Chemical:
o Work with the smallest quantity of the chemical necessary for the experiment.[4]
o Avoid inhaling vapors and prevent any contact with skin and eyes.[8]
o Keep containers tightly closed when not in use.[3][4]

o Storage:

[¢]

Store in a cool, dry, and well-ventilated area.

[e]

Keep away from incompatible materials such as strong oxidizing agents.[4]

o

Store in a designated flammable liquids cabinet.[4]

[¢]

Containers should be tightly sealed and clearly labeled.[3][4]

Disposal Plan

All waste containing cis-1,3-Dichloropropene must be treated as hazardous waste.[2]

o Waste Segregation: Keep halogenated organic waste separate from non-halogenated waste
streams to ensure proper disposal.[4]
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Containerization: Use a designated, compatible, and properly labeled hazardous waste
container. The container must remain closed except when adding waste.[4]

Disposal Regulations: Disposal must be conducted in accordance with all local, regional, and
national environmental regulations.[3][8] Contact your institution's environmental health and
safety department for specific guidance on disposal procedures.

Emergency Procedures
Chemical Exposure

Skin Contact: Immediately flush the affected skin with large amounts of water for at least 15
minutes while removing all contaminated clothing.[1][2][9] Wash the affected area thoroughly
with soap and water.[1] Seek immediate medical attention.[2]

Eye Contact: Immediately flush the eyes with water for at least 15 minutes, holding the
eyelids open.[2][3][9] Remove contact lenses if present and easy to do so.[3] Seek
immediate medical attention.[2][9]

Inhalation: Immediately move the individual to fresh air.[1][3] If breathing is difficult or has
stopped, provide artificial respiration.[2][3] Seek immediate medical attention.[2][3]

Ingestion: Do NOT induce vomiting.[1][3] Rinse the mouth with water.[3] Seek immediate
medical attention.[1][3]

Spill or Leak

Evacuate and Isolate: Immediately evacuate the area and secure all entrances to the
contaminated zone.[2][8] Isolate the spill or leak area for at least 50 meters (150 feet) in all
directions.[1]

Eliminate Ignition Sources: Extinguish all ignition sources in the immediate vicinity.[1][2]

Containment: Stop the leak if it can be done without risk.[1] Prevent the spill from entering
waterways, sewers, or confined areas.[1]

Cleanup:
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[e]

For small spills, absorb the liquid with dry earth, sand, or other non-combustible material.

[1](2]

[e]

Use clean, non-sparking tools to collect the absorbed material and place it into a sealed,
labeled container for hazardous waste disposal.[1]

[e]

Ventilate the area and wash the spill site after the material has been removed.[2]

o

Do NOT wash the spill into the sewer system.[2]

Fire
» Extinguishing Media: Use dry chemical, CO2, water spray, or alcohol-resistant foam to

extinguish the fire.[1][2]

» Firefighter Protection: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective clothing.

e Hazards: Vapors are heavier than air and may travel to a source of ignition and flash back.[2]
Containers may explode in a fire.[2] Poisonous gases, including hydrogen chloride, are
produced in a fire.[2] Use water spray to keep fire-exposed containers cool.[2]

Safe Handling Workflow
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Caption: Workflow for the safe handling of cis-1,3-Dichloropropene.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b155052?utm_src=pdf-body-img
https://www.benchchem.com/product/b155052?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155052?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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